Cas no 1806877-32-6 (2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine
• CAS No: 1806877-32-6
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875292
• Update Time: 2025-06-07

2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-6-2-5(13)7(8(9)10)4(3-11)12-6/h2,8H,1H3,(H,12,13)
• InChI Key： YBWCOIFHTHZMNS-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(NC=1C#N)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1

Additional information on 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine

Introduction to 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1806877-32-6)

2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1806877-32-6) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, a hydroxyl group, and a methoxy group. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the cyano group enhances the compound's reactivity and stability, while the difluoromethyl group imparts unique electronic and steric effects that can influence its interactions with biological targets.

Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine as a lead compound for the development of novel drugs. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit significant inhibitory effects on kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine has also demonstrated promising antiviral activity. Studies have indicated that it can effectively inhibit the replication of several viruses, including influenza and coronaviruses. This makes it a valuable candidate for the development of antiviral therapies, especially in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity further enhance its suitability for drug development.

In preclinical studies, 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine has demonstrated excellent safety and efficacy profiles. Animal models have shown that it can effectively reduce tumor growth and inflammation without causing significant adverse effects. These findings have paved the way for further clinical investigations to evaluate its therapeutic potential in humans.

The synthesis of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine has been optimized to achieve high yields and purity levels. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and catalytic transformations. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

Beyond its pharmaceutical applications, 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine has also found use in other areas such as agrochemicals and materials science. Its unique chemical properties make it an attractive candidate for developing new pesticides and functional materials with enhanced performance characteristics.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1806877-32-6) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and beyond. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future research and development.